3-(3-nitrophenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid

• IUPAC Name: 3-(3-nitrophenyl)-3-(3-oxo-1H-isoindol-2-yl)propanoic acid
• InChI: InChI=1S/C17H14N2O5/c20-16(21)9-15(11-5-3-6-13(8-11)19(23)24)18-10-12-4-1-2-7-14(12)17(18)22/h1-8,15H,9-10H2,(H,20,21)
• InChI Key: HTIMNPHZLWCSOW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1C(CC(=O)O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14N2O5
• Molecular Weight: 326.30 g/mol
• CAS No.: 866136-76-7

Description

3-(3-nitrophenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C17H14N2O5 and its molecular weight is 326.308. The purity is usually 95%.
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Scientific Research Applications

Applications in Chemical Safety and Environmental Impact

• Safety Science : A study reviewed a violent explosion resulting from the inadvertent mixing of nitric acid with isopropanol, highlighting the importance of understanding chemical reactions and safety measures in industrial applications. This underscores the broader relevance of nitrophenyl compounds in studying chemical safety and accident prevention (Hedlund et al., 2014).

Advances in Chemistry and Pharmacology

• Israel Journal of Chemistry : A review on photosensitive protecting groups, including 3-nitrophenyl derivatives, showcases their potential in synthetic chemistry for creating light-sensitive compounds, indicating the versatility of nitrophenyl derivatives in chemical synthesis (Amit et al., 1974).

Environmental Science and Toxicology

• Atmospheric Environment : Research on nitrated phenols, including nitrophenyl derivatives, in the atmosphere discusses their sources, formation processes, and environmental impact. This highlights the importance of such compounds in environmental science and pollution studies (Harrison et al., 2005).

Biomedical Applications and Health

• Carcinogenesis : A study focuses on the measurement of human urinary carcinogen metabolites, including nitrophenyl derivatives, as biomarkers for assessing exposure to carcinogens. This underscores the role of nitrophenyl compounds in medical research and public health (Hecht, 2002).